2-((6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-(6-methyl-2-pyridin-3-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C19H18N4OS/c1-13-5-3-7-16(9-13)22-17(24)12-25-18-10-14(2)21-19(23-18)15-6-4-8-20-11-15/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key: GDRPPMNSBMBZTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC(=NC(=C2)C)C3=CN=CC=C3
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol

Description

2-((6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl)thio)-N-(m-tolyl)acetamide, also known as MPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPTA is a thioacetamide derivative that has shown promising results in scientific research, particularly in the areas of cancer treatment and drug development.

Scientific Research Applications

Crystal Structure Analysis

Research conducted by Subasri et al. (2016) on related compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide, highlights the analysis of crystal structures. The study reveals the folded conformation about the methylene C atom of the thioacetamide bridge, indicating the significance of intermolecular interactions and conformation in determining molecular stability and reactivity (S. Subasri et al., 2016).

Synthesis and Biological Activities

• Amr et al. (2012) synthesized a series of pyridines, pyrimidinones, and oxazinones derivatives as antimicrobial agents. Their approach demonstrates the versatility of using citrazinic acid as a starting material for synthesizing compounds with potential antimicrobial properties (A. Amr et al., 2012).
• Altenbach et al. (2008) focused on 2-aminopyrimidines for their role as histamine H4 receptor (H4R) ligands. Their structure-activity relationship (SAR) studies led to the development of compounds with anti-inflammatory and antinociceptive activities, showcasing the therapeutic potential of pyrimidine derivatives (R. Altenbach et al., 2008).

Chemical Reactivity and Synthesis Routes

• Yale and Spitzmiller (1977) explored the reactivity of 2-acetoacetamidopyridines with phosgene, leading to novel 3-acetyl-2-chloro-4H-pyrido[1,2-a]pyrimidin-4-ones. This study underscores the utility of specific reactions in synthesizing structurally novel pyrimidine derivatives, which could have implications for designing new molecules with desired properties (H. L. Yale & E. Spitzmiller, 1977).

Oxidation Reactivity Channels

Pailloux et al. (2007) described synthetic routes and the chemical oxidation of 2-(pyridin-2-yl)-N,N-diphenylacetamides, including derivatives similar in structure to the compound . Their findings on oxidation products and reaction conditions contribute to understanding the chemical behavior and potential applications of these compounds (Sylvie L. Pailloux et al., 2007).